N-[(3-methylthiophen-2-yl)methyl]butan-1-amine

• IUPAC Name: N-[(3-methylthiophen-2-yl)methyl]butan-1-amine
• InChI: InChI=1S/C10H17NS/c1-3-4-6-11-8-10-9(2)5-7-12-10/h5,7,11H,3-4,6,8H2,1-2H3
• InChI Key: CPRAFZHFARXMIU-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCC1=C(C=CS1)C
• Molecular Formula: C10H17NS
• DSSTOX Substance ID: DTXSID80405998
• Molecular Weight: 183.32 g/mol
• CAS RN: 893611-80-8

Description

N-[(3-methylthiophen-2-yl)methyl]butan-1-amine is a chemical compound that has become increasingly popular in various scientific experiments. It is also known as a type of chemical entity.

Mechanism of Action

N-[(3-methylthiophen-2-yl)methyl]butan-1-amine acts as a dopamine reuptake inhibitor, which means that it blocks the reuptake of dopamine into presynaptic neurons. This leads to an increase in the concentration of dopamine in the synaptic cleft, which in turn enhances dopamine signaling in the brain. The exact mechanism by which this compound achieves this effect is not fully understood, but it is believed to involve the inhibition of the dopamine transporter.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and depend on a variety of factors, including the dose, route of administration, and individual variability. In general, this compound has been shown to increase dopamine signaling in the brain, which can lead to a range of effects such as increased alertness, improved mood, and enhanced cognitive function. However, at higher doses, this compound can also produce adverse effects such as agitation, anxiety, and psychosis.

Advantages and Limitations for Lab Experiments

N-[(3-methylthiophen-2-yl)methyl]butan-1-amine has several advantages as a research tool, including its high affinity for the dopamine transporter, its ability to selectively target dopamine signaling, and its potential to enhance cognitive function. However, there are also several limitations to its use in lab experiments, including its potential for abuse and addiction, its potential for producing adverse effects, and the difficulty of synthesizing it in large quantities.

Future Directions

There are several potential future directions for research on N-[(3-methylthiophen-2-yl)methyl]butan-1-amine, including the development of more selective dopamine reuptake inhibitors, the investigation of its effects on other neurotransmitter systems, and the exploration of its potential therapeutic applications in the treatment of neurological and psychiatric disorders. Additionally, there is a need for further research on the safety and efficacy of this compound, particularly in human subjects.

Synthesis Methods

N-[(3-methylthiophen-2-yl)methyl]butan-1-amine can be synthesized using a multi-step process that involves the reaction of 3-methylthiophen-2-carboxaldehyde with n-butylamine in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then treated with acetic anhydride to yield the final product, this compound. The synthesis of this compound requires a high degree of technical expertise and specialized equipment, making it a challenging compound to produce.

Scientific Research Applications

N-[(3-methylthiophen-2-yl)methyl]butan-1-amine has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the dopamine transporter, which plays a key role in the regulation of dopamine levels in the brain. This property makes this compound a useful tool for studying the mechanisms of dopamine transport and release in the brain.